4-Ethoxycarbonylmethylsulfanyl-3-nitrobenzoic acid
Overview
Description
4-Ethoxycarbonylmethylsulfanyl-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C11H11NO6S and its molecular weight is 285.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : The synthesis of various derivatives, such as 2-Methoxy-4-(methylsulfanyl)benzoic Acid, is vital in the preparation of cardiotonic drugs like Sulmazole and Isomazole (Lomov, 2019).
- Intermolecular Interactions : Derivatives like 9H-thioxanthen-9-one, and its precursors 2-[(4-bromophenyl)sulfanyl]-5-nitrobenzoic acid, have been synthesized and studied to understand the impact of different substituent groups on supramolecular motifs and crystal diversity (Jacob et al., 2011).
- Solvent Interactions : Studies on the solute transfer of various nitrobenzoic acid derivatives into 2-methoxyethanol have been conducted to understand the interactions and derive Abraham model correlations (Hart et al., 2015).
Medical and Pharmaceutical Applications
- Antitumoral Properties : Nitroaromatic compounds like 4-bromomethyl-3-nitrobenzoic acid, structurally similar to 4-Ethoxycarbonylmethylsulfanyl-3-nitrobenzoic acid, have shown promising antitumoral properties, and their stability and selectivity have been evaluated (de Freitas et al., 2014).
Environmental and Soil Science
- Soil Remediation : Nitrophenolic byproducts, including derivatives of nitrobenzoic acid, have been identified in soils subjected to sulfate radical oxidation. This discovery is crucial in understanding soil remediation processes and the risks associated with the use of oxidative reagents (Yang et al., 2021).
Coordination Chemistry and Material Science
- Crystal Structures and Physical Properties : The study of the crystal structures and physico-chemical properties of metal complexes with nitrobenzoic acid derivatives, like Zn(II) and Co(II) tetraaqua(3-nitro-4-hydroxybenzoato) complexes, has led to insights into their anticonvulsant activities and bonding features (D'angelo et al., 2008).
Properties
IUPAC Name |
4-(2-ethoxy-2-oxoethyl)sulfanyl-3-nitrobenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO6S/c1-2-18-10(13)6-19-9-4-3-7(11(14)15)5-8(9)12(16)17/h3-5H,2,6H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFFSVJCOFFOCKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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